Cas no 833481-69-9 (Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)

• Product Name: Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
• CAS No: 833481-69-9
• Molecular Formula: C₁₄H₁₅N₅O
• Molecular Weight: 269.301801919937
• CID: 672380
• PubChem ID: 24905143

Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Properties

Names and Identifiers

• Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
• 3-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)phenol
• 3-[4-Amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol (ACI)
• Q27096563
• AS-82226
• 833481-69-9
• DB07335
• NS00070454
• E6993R9V55
• E77649
• PD005334
• ABJ
• DTXSID60648003
• 3-(4-Amino-1-(1-methylethyl)-1H-pyrazolo(3,4-d)pyrimidin-3-yl)phenol
• SCHEMBL409057
• UNII-E6993R9V55
• 3-(4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)phenol
• CHEMBL1230790
• 3-[4-Amino-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol
• Phenol, 3-(4-amino-1-(1-methylethyl)-1H-pyrazolo(3,4-d)pyrimidin-3-yl)-
• 3-[4-Amino-1-(1-Methylethyl)-1h-Pyrazolo[3,4-D]pyrimidin-3-Yl]phenol
• 3-(4-Azanyl-1-propan-2-yl-pyrazolo(3,4-d)pyrimidin-3-yl)phenol

• InChIKey： MWYBBCLGEHZSCP-UHFFFAOYSA-N
• Inchi： 1S/C14H15N5O/c1-8(2)19-14-11(13(15)16-7-17-14)12(18-19)9-4-3-5-10(20)6-9/h3-8,20H,1-2H3,(H2,15,16,17)
• SMILES： OC1C=C(C2C3C(=NC=NC=3N)N(C(C)C)N=2)C=CC=1

Computed Properties

• Exact Mass: 269.12766012g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 269.12766012g/mol
• Heavy Atom Count: 20
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 89.8Ų